Cas no 52351-96-9 (6-methoxybenzo[pqr]tetraphene)
6-methoxybenzo[pqr]tetraphene structure
Product Name:6-methoxybenzo[pqr]tetraphene
CAS No:52351-96-9
MF:C21H14O
MW:282.335265636444
CID:1577156
PubChem ID:40327
Update Time:2025-04-21
6-methoxybenzo[pqr]tetraphene Chemical and Physical Properties
Names and Identifiers
-
- 6-methoxybenzo[pqr]tetraphene
- benzo[a]pyrene, 6-methoxy-
- benzo[pqr]tetraphen-6-yl methyl ether
- 6-methoxybenzo[a]pyrene
- 6-Methoxy-benzo[def]chrysene
- CHEMBL353009
- BRN 2468269
- DTXSID10200377
- SCHEMBL16335901
- 52351-96-9
- BENZO(a)PYRENE, 6-METHOXY-
- 6-Methoxybenzo(a)pyrene
-
- Inchi: 1S/C21H14O/c1-22-21-17-8-3-2-7-15(17)16-11-9-13-5-4-6-14-10-12-18(21)20(16)19(13)14/h2-12H,1H3
- InChI Key: OSXVWSFKNYMAPX-UHFFFAOYSA-N
- SMILES: O(C)C1C2C=CC=CC=2C2=CC=C3C=CC=C4C=CC=1C2=C34
Computed Properties
- Exact Mass: 282.10452
- Monoisotopic Mass: 282.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
6-methoxybenzo[pqr]tetraphene Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
52351-96-9 (6-methoxybenzo[pqr]tetraphene) Related Products
- 2216-69-5(1-Methoxynaphthalene)
- 5486-55-5(2,6-Dimethoxynaphthalene)
- 3900-49-0(1,6-Dimethoxynaphthalene)
- 84-85-5(4-methoxynaphthalen-1-ol)
- 10075-62-4(1,4-Dimethoxynaphthalene)
- 613-80-9(2,2'-Dinaphthyl Ether)
- 10075-63-5(1,5-Dimethoxynaphthalene)
- 5111-66-0(6-Methoxy-2-naphthol)
- 3469-26-9(2,7-Dimethoxynaphthalene)
- 93-04-9(2-Methoxynaphthalene)
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